Cas no 2227899-90-1 ((2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine)

• Product Name: (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
• CAS No: 2227899-90-1
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5922885
• PubChem ID: 165850289
• Update Time: 2025-05-19

(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2227899-90-1
• (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
• EN300-1942195

• Inchi： 1S/C11H14F3NO/c1-7(15)6-8-4-3-5-9(10(8)16-2)11(12,13)14/h3-5,7H,6,15H2,1-2H3/t7-/m0/s1
• InChI Key： AEZOXCIJVISUNW-ZETCQYMHSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine

Introduction to (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 2227899-90-1)

(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2227899-90-1, represents a fascinating example of structural complexity and functional diversity. Its molecular architecture, featuring a chiral center and a trifluoromethyl substituent, positions it as a promising candidate for further exploration in drug discovery and molecular biology.

The synthesis of (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine involves a series of sophisticated chemical transformations that highlight the ingenuity of modern synthetic methodologies. The presence of the trifluoromethyl group not only imparts unique electronic properties to the molecule but also enhances its metabolic stability, making it an attractive scaffold for medicinal chemists. Additionally, the methoxy substituent contributes to the compound's lipophilicity and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on understanding the biological activities of molecules containing fluorine atoms. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. This has led to its incorporation into numerous drug candidates across various therapeutic areas. The compound (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine exemplifies this trend, showcasing how strategic functionalization can yield molecules with enhanced pharmacological profiles.

The stereochemistry of (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine is another key aspect that merits detailed examination. The presence of a chiral center at the propan-2-amine moiety ensures enantioselective synthesis, which is crucial for developing drugs with optimal therapeutic effects while minimizing adverse reactions. The use of advanced asymmetric synthesis techniques has enabled researchers to produce this compound with high enantiomeric purity, paving the way for its application in preclinical and clinical studies.

The potential applications of (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine extend across multiple therapeutic domains. Its structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary computational studies have indicated that this compound could interact with targets involved in inflammatory responses and neurodegenerative disorders. These findings align with the growing interest in developing small-molecule modulators for complex diseases characterized by dysregulated signaling pathways.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. The synthesis of (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine underscores the importance of robust synthetic routes that ensure scalability and reproducibility. Recent advancements in catalytic methods have allowed for more efficient and sustainable production processes, reducing the environmental impact associated with pharmaceutical manufacturing. These innovations are essential for translating laboratory discoveries into viable therapeutic options.

In conclusion, (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 2227899-90-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset for ongoing research efforts. As scientists continue to explore new frontiers in drug discovery, compounds like this one will play a pivotal role in shaping the future of medicine.